2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide

• Molecular Formula: C23H29NO4S
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 2-(3,5-dimethylphenoxy)-N-(1,1-dioxothiolan-3-yl)-N-[(4-ethylphenyl)methyl]acetamide
• InChI: InChI=1S/C23H29NO4S/c1-4-19-5-7-20(8-6-19)14-24(21-9-10-29(26,27)16-21)23(25)15-28-22-12-17(2)11-18(3)13-22/h5-8,11-13,21H,4,9-10,14-16H2,1-3H3
• InChI Key: ZRHBRIMNVUKEHF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)COC3=CC(=CC(=C3)C)C

Description

This compound is a substituted acetamide featuring a 3,5-dimethylphenoxy moiety linked to an acetamide core. The nitrogen atom of the acetamide is further substituted with two distinct groups: a 1,1-dioxidotetrahydrothiophen-3-yl (tetrahydrothiophene sulfone) and a 4-ethylbenzyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide typically involves multiple steps:

Formation of the Phenoxy Intermediate: The phenoxy intermediate can be synthesized by reacting 3,5-dimethylphenol with an appropriate halogenated acetamide under basic conditions.

Introduction of the Dioxidotetrahydrothiophenyl Group: The dioxidotetrahydrothiophenyl group can be introduced via a nucleophilic substitution reaction using a suitable thiol and an oxidizing agent.

Attachment of the Ethylbenzyl Group: The ethylbenzyl group can be attached through a Friedel-Crafts alkylation reaction using ethylbenzene and a suitable acylating agent.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of green chemistry principles may be employed.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the dioxidotetrahydrothiophenyl group.

Reduction: Reduction reactions can target the carbonyl group in the acetamide moiety.

Substitution: The phenoxy and ethylbenzyl groups can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents such as halogens, alkyl halides, and nucleophiles like amines or thiols are commonly employed.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce primary amines or alcohols.

Scientific Research Applications

Anticancer Activity

Preliminary studies indicate that this compound may exhibit significant anticancer properties. The presence of the dimethylphenoxy group is particularly noteworthy for its potential role in modulating biological pathways associated with cancer cell proliferation. Research has demonstrated that compounds with similar structural motifs can inhibit specific cancer cell lines, suggesting a potential for therapeutic development against various malignancies.

Anti-inflammatory Effects

The compound's structural features may also contribute to anti-inflammatory activity. Compounds with phenoxy groups have been shown to interact with inflammatory pathways, potentially inhibiting the production of pro-inflammatory cytokines.

Enzyme Inhibition

Research suggests that 2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide may act as an inhibitor of certain enzymes involved in metabolic processes relevant to diseases such as diabetes and neurodegenerative disorders. For instance, similar compounds have been reported to inhibit acetylcholinesterase, which is crucial in the management of Alzheimer's disease.

Case Study 1: Anticancer Potential

A study investigated the cytotoxic effects of structurally related compounds on human cancer cell lines. The findings indicated that these compounds could selectively induce apoptosis in cancer cells while sparing normal cells, highlighting their potential as targeted cancer therapies.

Case Study 2: Anti-inflammatory Mechanisms

In vitro studies have shown that derivatives of this compound can reduce the expression of inflammatory markers in macrophages stimulated with lipopolysaccharides (LPS). This suggests that the compound could be further explored for its therapeutic applications in chronic inflammatory diseases.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include inhibition of enzyme activity, receptor antagonism, or modulation of signal transduction pathways.

Comparison with Similar Compounds

Substituent Positioning on the Aromatic Ring

The 3,5-dimethylphenoxy group in the target compound distinguishes it from analogs like 2-(2,6-dimethylphenoxy)acetamide derivatives (e.g., compounds e–h in ) . The meta substitution pattern (3,5-dimethyl) versus ortho substitution (2,6-dimethyl) alters steric and electronic properties:

• 2,6-Dimethylphenoxy: Ortho substituents create torsional strain, possibly limiting conformational flexibility and affecting target engagement.

Nitrogen Substituent Diversity

The target compound’s tetrahydrothiophene sulfone and 4-ethylbenzyl groups contrast with nitrogen substituents in analogs:

• Compound e (): Features a diphenylhexan backbone with hydroxyl and amino groups, enabling hydrogen bonding but lacking sulfone-derived polarity .
• Compound in : A dichloroacetamide with a 3,5-dimethylphenyl group directly attached to nitrogen (an anilide), differing from the phenoxy linkage in the target compound .

Sulfone Functional Group

The 1,1-dioxidotetrahydrothiophen-3-yl group introduces a sulfone moiety, which is absent in most analogs (e.g., –4). Sulfones enhance solubility and metabolic stability compared to thioether or hydrocarbon analogs, as seen in drugs like Celecoxib .

Hydrogen Bonding and Crystallography

Crystallographic data for N-(3,5-dimethylphenyl)acetamide () reveal N–H⋯O and C–H⋯O hydrogen bonding, forming infinite chains . The target compound’s phenoxy oxygen and sulfone groups may exhibit similar intermolecular interactions, though its bulkier N-substituents could disrupt crystal packing, affecting solubility and formulation.

Data Table: Structural and Functional Comparison

Compound	Aromatic Substituents	Nitrogen Substituents	Sulfone Present	Key Features
Target Compound	3,5-Dimethylphenoxy	THT-sulfone, 4-ethylbenzyl	Yes	High polarity, moderate lipophilicity
Compound e ()	2,6-Dimethylphenoxy	Amino-hydroxy-diphenylhexan	No	Hydrogen-bonding capacity
N-(3,5-Dimethylphenyl)acetamide ()	3,5-Dimethylphenyl	Dichloroacetyl	No	Anilide structure, planar hydrogen bonding
2-(4-Ethoxyphenyl)acetamide ()	4-Ethoxyphenyl	Indazole derivatives	No	Anti-proliferative activity (unrelated scaffold)

Research Findings and Implications

• Structural Flexibility: The target compound’s tetrahydrothiophene sulfone may confer better aqueous solubility than analogs with non-polar substituents (e.g., 4-ethylbenzyl in the target vs. trityl groups in ) .
• Activity Gaps : While highlights anti-proliferative indazole derivatives, the target compound’s pharmacological profile remains unexplored in the provided data .

Biological Activity

The compound 2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide is a synthetic organic molecule that has garnered interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, pharmacological applications, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C19H23NO5S
• Molecular Weight : 377.5 g/mol
• IUPAC Name : 2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide

The compound contains a sulfone group, which is crucial for its reactivity and biological activity. The presence of both aromatic (dimethylphenoxy) and heterocyclic (tetrahydrothiophene) structures enhances its potential interactions with biological targets.

The biological activity of 2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may interact with specific enzymes, modulating their activity. This interaction is facilitated by the sulfone group, which can enhance electrophilic reactions.
• Receptor Binding : The structural features allow for binding to various receptors involved in neurotransmitter modulation and inflammatory responses.

Pharmacological Applications

Research indicates that this compound may have potential applications in treating various conditions:

• Neuroprotective Effects : Preliminary studies suggest that it could protect neuronal cells from oxidative stress and apoptosis.
• Anti-inflammatory Properties : The compound may exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines.

Case Studies and Experimental Findings

Several studies have investigated the biological effects of related compounds or derivatives:

• Neuroprotective Studies :
  • A related compound demonstrated protective effects against oxidative stress in neuronal cell lines, suggesting potential neuroprotective properties for 2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide as well .
• Anti-cancer Activity :
  • Compounds with similar structural motifs have shown promise in inhibiting cancer cell proliferation by inducing apoptosis through mitochondrial pathways .
• Cytoprotective Effects :
  • Research has indicated that similar compounds can reduce DNA damage in human cells exposed to carcinogens, highlighting a potential protective role against genotoxic agents .

Comparative Analysis with Related Compounds

Compound Name	Structural Features	Unique Aspects
2-(3,5-dimethylphenoxy)-N-(tetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)acetamide	Lacks sulfone group	May exhibit different reactivity
2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methylacetamide	Lacks thiophen group	Alters binding properties

The presence of the sulfone group in 2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide distinguishes it from other compounds and may enhance its biological activity.